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Compound of Interest

Compound Name: 2-Bromoacrylamide

Cat. No.: B1589967 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the chemical properties, structure, and

reactivity of 2-Bromoacrylamide, a versatile reagent with significant applications in organic

synthesis and drug development.

Chemical Properties and Structure
2-Bromoacrylamide is a white crystalline solid at room temperature.[1] Its fundamental

properties are summarized below, providing a foundational understanding of its physical and

chemical nature.
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Property Value Source(s)

Molecular Formula C₃H₄BrNO [2][3]

Molecular Weight 149.97 g/mol [3]

CAS Number 70321-36-7 [2][3][4]

Appearance White Crystalline Solid [1]

Melting Point 82 - 86 °C

Boiling Point 125 °C @ 25 mmHg [5]

Solubility
Soluble in water, alcohol,

acetone
[1]

XLogP3 0.6 [2][3]

Topological Polar Surface Area 43.1 Å² [3]

Hydrogen Bond Donor Count 1 [2][3]

Hydrogen Bond Acceptor

Count
1 [2][3]

Structural Identifiers

The unique structure of 2-Bromoacrylamide can be represented by several standard chemical

identifiers, crucial for database searches and computational modeling.[6][7][8]

SMILES:C=C(C(=O)N)Br[2][3]

InChI:InChI=1S/C3H4BrNO/c1-2(4)3(5)6/h1H2,(H2,5,6)[3]

InChIKey:CWJLXOUWYUQFHL-UHFFFAOYSA-N[3]

Reactivity and Mechanisms
2-Bromoacrylamide's utility stems from its dual reactivity. It possesses both an electrophilic

α,β-unsaturated system and a labile bromine atom, making it a valuable building block in

organic chemistry.
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Michael Acceptor

The electron-withdrawing nature of the amide and bromine atom polarizes the carbon-carbon

double bond, rendering the β-carbon electrophilic. This makes 2-bromoacrylamide an

excellent Michael acceptor. It readily undergoes conjugate addition reactions with a variety of

soft nucleophiles, such as thiols (e.g., cysteine residues in proteins), amines, and enolates.[9]

[10][11] This reaction is fundamental to its use as a covalent modifier in drug discovery.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1589967#2-bromoacrylamide-chemical-properties-
and-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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